Cas no 886569-97-7 (3-(4-Fluoro-benzyl)-benzoic Acid)

3-(4-Fluoro-benzyl)-benzoic Acid is a fluorinated aromatic compound with a benzoic acid core and a 4-fluorobenzyl substituent. This structure imparts unique electronic and steric properties, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The fluorine atom enhances metabolic stability and bioavailability, while the benzoic acid moiety allows for further functionalization via esterification or amidation. Its well-defined crystalline form ensures high purity and consistency in reactions. The compound is particularly useful in the development of bioactive molecules, where the fluorobenzyl group can influence binding affinity and selectivity. Suitable for controlled coupling reactions, it offers versatility in fine chemical applications.

3-(4-Fluoro-benzyl)-benzoic Acid structure

886569-97-7 structure

Product Name:3-(4-Fluoro-benzyl)-benzoic Acid

CAS No:886569-97-7

MF:C₁₄H₁₁FO₂

MW:230.234347581863

MDL:MFCD23378462

CID:1930174

PubChem ID:46882001

Update Time:2025-06-06

3-(4-Fluoro-benzyl)-benzoic Acid Chemical and Physical Properties

Names and Identifiers

- Benzoic acid, 3-[(4-fluorophenyl)methyl]-
- 3-(4-Fluoro-Benzyl)-Benzoic Acid
- 3-(4-fluorobenzyl)benzoicacid
- CHEMBL1079011
- DB-423939
- 3-(4-fluorobenzyl)benzoic acid
- 886569-97-7
- AKOS027255314
- CS-0037500
- MFCD23378462
- 3-[(4-fluorophenyl)methyl]benzoic acid
- DTXSID301285157
- AS-39816
- 3-(4-Fluoro-benzyl)-benzoic Acid
- MDL： MFCD23378462
- Inchi： 1S/C14H11FO2/c15-13-6-4-10(5-7-13)8-11-2-1-3-12(9-11)14(16)17/h1-7,9H,8H2,(H,16,17)
- InChI Key： IQZZTFXFBHYWOL-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1)CC1C=CC=C(C(=O)O)C=1

Computed Properties

Exact Mass: 230.07430775g/mol
Monoisotopic Mass: 230.07430775g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 259
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 37.3Å²

3-(4-Fluoro-benzyl)-benzoic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	F402848-10mg	3-(4-Fluoro-benzyl)-benzoic Acid	886569-97-7		10mg	$ 50.00	2022-06-05
TRC	F402848-50mg	3-(4-Fluoro-benzyl)-benzoic Acid	886569-97-7		50mg	$ 115.00	2022-06-05
TRC	F402848-100mg	3-(4-Fluoro-benzyl)-benzoic Acid	886569-97-7		100mg	$ 185.00	2022-06-05
abcr	AB455562-250 mg	3-(4-Fluoro-benzyl)-benzoic acid	886569-97-7		250mg	€322.80	2023-04-22
abcr	AB455562-1 g	3-(4-Fluoro-benzyl)-benzoic acid	886569-97-7		1g	€743.00	2023-04-22
Alichem	A019100487-250mg	3-(4-Fluoro-benzyl)-benzoic acid	886569-97-7	95%	250mg	$218.00	2023-08-31
Alichem	A019100487-1g	3-(4-Fluoro-benzyl)-benzoic acid	886569-97-7	95%	1g	$516.03	2023-08-31
Alichem	A019100487-5g	3-(4-Fluoro-benzyl)-benzoic acid	886569-97-7	95%	5g	$1487.97	2023-08-31
eNovation Chemicals LLC	D767656-100mg	Benzoic acid, 3-[(4-fluorophenyl)methyl]-	886569-97-7	95%	100mg	$180	2023-05-17
eNovation Chemicals LLC	D767656-250mg	Benzoic acid, 3-[(4-fluorophenyl)methyl]-	886569-97-7	95%	250mg	$355	2024-06-06